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7-HYDROXY-3-(4-METHYLPHENOXY)-8-[(PYRROLIDIN-1-YL)METHYL]-2-(TRIFLUOROMETHYL)-4H-CHROMEN-4-ONE 7-HYDROXY-3-(4-METHYLPHENOXY)-8-[(PYRROLIDIN-1-YL)METHYL]-2-(TRIFLUOROMETHYL)-4H-CHROMEN-4-ONE
Brand Name: Vulcanchem
CAS No.:
VCID: VC0816761
InChI: InChI=1S/C22H20F3NO4/c1-13-4-6-14(7-5-13)29-20-18(28)15-8-9-17(27)16(12-26-10-2-3-11-26)19(15)30-21(20)22(23,24)25/h4-9,27H,2-3,10-12H2,1H3
SMILES: CC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCCC4)O)C(F)(F)F
Molecular Formula: C22H20F3NO4
Molecular Weight: 419.4 g/mol

7-HYDROXY-3-(4-METHYLPHENOXY)-8-[(PYRROLIDIN-1-YL)METHYL]-2-(TRIFLUOROMETHYL)-4H-CHROMEN-4-ONE

CAS No.:

Cat. No.: VC0816761

Molecular Formula: C22H20F3NO4

Molecular Weight: 419.4 g/mol

* For research use only. Not for human or veterinary use.

7-HYDROXY-3-(4-METHYLPHENOXY)-8-[(PYRROLIDIN-1-YL)METHYL]-2-(TRIFLUOROMETHYL)-4H-CHROMEN-4-ONE -

Specification

Molecular Formula C22H20F3NO4
Molecular Weight 419.4 g/mol
IUPAC Name 7-hydroxy-3-(4-methylphenoxy)-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)chromen-4-one
Standard InChI InChI=1S/C22H20F3NO4/c1-13-4-6-14(7-5-13)29-20-18(28)15-8-9-17(27)16(12-26-10-2-3-11-26)19(15)30-21(20)22(23,24)25/h4-9,27H,2-3,10-12H2,1H3
Standard InChI Key HAFVKGSMTVKXDX-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCCC4)O)C(F)(F)F
Canonical SMILES CC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCCC4)O)C(F)(F)F

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